2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole

• IUPAC Name: 2-ethyl-1-(4-methoxynaphthalen-1-yl)sulfonyl-4-methylimidazole
• InChI: InChI=1S/C17H18N2O3S/c1-4-17-18-12(2)11-19(17)23(20,21)16-10-9-15(22-3)13-7-5-6-8-14(13)16/h5-11H,4H2,1-3H3
• InChI Key: DFIQQJAKXWQDGD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CN1S(=O)(=O)C2=CC=C(C3=CC=CC=C32)OC)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole, also known as EMSI, is a chemical compound that has been studied extensively in scientific research.

Mechanism of Action

The mechanism of action of 2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole is complex and varies depending on the specific application. In general, this compound is thought to interact with specific targets in cells, such as proteins or enzymes, and modulate their activity. For example, this compound has been shown to bind to the voltage-gated sodium channel Nav1.5 and inhibit its activity, which could have implications for the treatment of cardiac arrhythmias.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in cells and organisms. For example, this compound has been shown to induce apoptosis in cancer cells, which could have potential therapeutic applications. Additionally, this compound has been shown to modulate ion channels such as Nav1.5, which could have implications for the treatment of cardiac arrhythmias.

Advantages and Limitations for Lab Experiments

One advantage of 2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole is its versatility, as it can be used for a variety of applications in scientific research. Additionally, this compound is relatively easy to synthesize and purify, which makes it a convenient compound to work with in the lab. However, this compound also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole. Some possible areas of investigation include further studies on its potential use in cancer therapy, its effects on ion channels and other membrane proteins, and its potential as a fluorescent probe for imaging applications. Additionally, further studies on the safety and toxicity of this compound could be useful for understanding its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole involves the reaction of 4-methoxynaphthalene-1-sulfonyl chloride with 2-ethyl-4-methylimidazole in the presence of a base such as triethylamine. The resulting product is this compound, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-ethyl-1-[(4-methoxynaphthalen-1-yl)sulfonyl]-4-methyl-1H-imidazole has been used in scientific research for a variety of applications, including as a fluorescent probe for the detection of protein-protein interactions, as a modulator of ion channels, and as an inhibitor of enzymes such as carbonic anhydrase. Additionally, this compound has been studied for its potential use in cancer therapy, as it has been shown to induce apoptosis in cancer cells.